1,4,7,10-Tetraazacyclododecane-1,7-diacetic Acid
1,4,7,10-Tetraazacyclododecane-1,7-diacetic Acid
Brand Name:
Vulcanchem
CAS No.:
112193-75-6
VCID:
VC0051804
InChI:
InChI=1S/C12H24N4O4/c17-11(18)9-15-5-1-13-2-6-16(10-12(19)20)8-4-14-3-7-15/h13-14H,1-10H2,(H,17,18)(H,19,20)
SMILES:
C1CN(CCNCCN(CCN1)CC(=O)O)CC(=O)O
Molecular Formula:
C12H24N4O4
Molecular Weight:
288.34 g/mol
1,4,7,10-Tetraazacyclododecane-1,7-diacetic Acid
CAS No.: 112193-75-6
Reference Standards
VCID: VC0051804
Molecular Formula: C12H24N4O4
Molecular Weight: 288.34 g/mol
| CAS No. | 112193-75-6 |
|---|---|
| Product Name | 1,4,7,10-Tetraazacyclododecane-1,7-diacetic Acid |
| Molecular Formula | C12H24N4O4 |
| Molecular Weight | 288.34 g/mol |
| IUPAC Name | 2-[7-(carboxymethyl)-1,4,7,10-tetrazacyclododec-1-yl]acetic acid |
| Standard InChI | InChI=1S/C12H24N4O4/c17-11(18)9-15-5-1-13-2-6-16(10-12(19)20)8-4-14-3-7-15/h13-14H,1-10H2,(H,17,18)(H,19,20) |
| Standard InChIKey | SPSJFVXUOKRIGT-UHFFFAOYSA-N |
| Isomeric SMILES | C1CN(CC[NH2+]CCN(CC[NH2+]1)CC(=O)[O-])CC(=O)[O-] |
| SMILES | C1CN(CCNCCN(CCN1)CC(=O)O)CC(=O)O |
| Canonical SMILES | C1CN(CC[NH2+]CCN(CC[NH2+]1)CC(=O)[O-])CC(=O)[O-] |
| Synonyms | NSC 681105; 1,7-Dicarboxymethyl-1,4,7,10-tetraazacyclododecane; DO2A |
| PubChem Compound | 387353 |
| Last Modified | Nov 11 2021 |
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